Cas no 7020-14-6 (2-Propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)-)

• Product Name: 2-Propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)-
• CAS No: 7020-14-6
• MF: C₁₆H₁₃BrO
• MW: 301.177823781967
• MDL: MFCD00017851
• CID: 547568
• PubChem ID: 3733090
• Update Time: 2025-10-21

2-Propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)-
• 3-(4-bromophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• 4-BROMO-4'-METHYLCHALCONE
• DTXSID30395678
• 7020-14-6
• AKOS024333762

• MDL： MFCD00017851
• Inchi： 1S/C16H13BrO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-11H,1H3
• InChI Key： YXUNHCRNYHAVRF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C=CC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 300.01499
• Monoisotopic Mass: 300.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Additional information on 2-Propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)-

2-Propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)- (CAS No. 7020-14-6)

2-Propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)-, also known by its CAS registry number 7020-14-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of α,β-unsaturated ketones, which are widely studied for their versatile reactivity and applications in various chemical processes. The structure of this compound consists of a ketone group attached to a conjugated enone system, with substituents at the 3-position being a bromophenyl group and at the 1-position being a methylphenyl group. This unique combination of functional groups and substituents imparts distinctive chemical properties to the molecule.

The synthesis of 2-propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)- is typically achieved through condensation reactions involving appropriate aldehydes or ketones with enolizable groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, leveraging transition metal catalysts or organocatalysts. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-performance applications.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 320°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-based reactions. The UV-vis spectrum of this compound shows strong absorption bands in the range of 250–300 nm due to the conjugated enone system, making it useful in applications requiring light absorption or fluorescence properties.

The chemical reactivity of 2-propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)- is primarily governed by the electron-deficient α,β-unsaturated ketone moiety. This makes it highly susceptible to nucleophilic additions and Michael additions under basic or acidic conditions. Recent studies have highlighted its potential as a precursor for constructing complex organic molecules through tandem or domino reactions. For instance, researchers have employed this compound in the synthesis of polycyclic aromatic hydrocarbons (PAHs) and bioactive molecules with intricate architectures.

In terms of applications, this compound finds utility in several areas. In polymer science, it serves as a building block for synthesizing functional polymers with tailored electronic properties. Its ability to undergo polymerization via ene reactions or Diels-Alder reactions makes it valuable for creating materials with specific mechanical and optical characteristics. Additionally, in pharmaceutical research, this compound has been explored as a potential lead molecule for developing anti-inflammatory and anticancer agents due to its ability to modulate cellular signaling pathways.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity trends of α,β-unsaturated ketones like 2-propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)-. Quantum mechanical calculations have revealed that the substituents at the phenyl rings significantly influence the electron density distribution along the conjugated system, thereby affecting reaction kinetics and selectivity. These findings have paved the way for rational design strategies aimed at optimizing the performance of such compounds in various chemical transformations.

In conclusion, 2-propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)- (CAS No. 7020-14-6) stands out as an important molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative materials and therapeutic agents. As ongoing research continues to uncover new facets of its chemistry, this compound is poised to play an even more prominent role in future scientific advancements.